Cas no 2319640-31-6 (3-(1,2,5-thiadiazol-3-yloxy)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide)

• Product Name: 3-(1,2,5-thiadiazol-3-yloxy)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide
• CAS No: 2319640-31-6
• MF: C₁₂H₁₄N₄O₂S₂
• MW: 310.395159244537
• CID: 5341884
• Update Time: 2025-06-08

3-(1,2,5-thiadiazol-3-yloxy)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((1,2,5-thiadiazol-3-yl)oxy)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide
• 3-(1,2,5-thiadiazol-3-yloxy)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide
• 3-(1,2,5-thiadiazol-3-yloxy)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide

• Inchi： 1S/C12H14N4O2S2/c17-12(13-6-10-2-1-5-19-10)16-4-3-9(8-16)18-11-7-14-20-15-11/h1-2,5,7,9H,3-4,6,8H2,(H,13,17)
• InChI Key： KNUCHQORBSBUGD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(N1CCC(C1)OC1C=NSN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 1.4
• Topological Polar Surface Area: 124

Additional information on 3-(1,2,5-thiadiazol-3-yloxy)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide

Comprehensive Overview of 3-(1,2,5-thiadiazol-3-yloxy)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide (CAS No. 2319640-31-6)

The compound 3-(1,2,5-thiadiazol-3-yloxy)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide (CAS No. 2319640-31-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its complex architecture, featuring a thiadiazole and thiophene moiety, positions it as a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and precision agriculture. The presence of both thiadiazole and thiophene rings in this compound enhances its versatility, making it a subject of extensive structure-activity relationship (SAR) studies. These rings are known for their electron-rich properties, which contribute to the compound's potential in enzyme inhibition and receptor modulation.

One of the most frequently searched questions in the scientific community is: "What are the applications of thiadiazole derivatives in drug development?" This compound, with its thiadiazol-3-yloxy group, offers a compelling answer. Thiadiazoles are renowned for their antimicrobial, anti-inflammatory, and anticancer properties, which align with current trends in targeted therapy. Additionally, the thiophene component is often associated with CNS-active drugs, further broadening its therapeutic potential.

From a synthetic chemistry perspective, the pyrrolidine-1-carboxamide backbone of this compound provides a robust platform for molecular diversification. This feature is particularly appealing to researchers exploring high-throughput screening and combinatorial chemistry. The compound's CAS No. 2319640-31-6 serves as a critical identifier in databases like PubChem and Reaxys, where its physicochemical properties and synthetic routes are meticulously documented.

Another trending topic in the field is the role of sulfur-containing heterocycles in sustainable chemistry. The thiadiazole and thiophene units in this compound exemplify how sulfur-based frameworks can enhance molecular stability and bioavailability. This aligns with the growing emphasis on green chemistry and eco-friendly synthesis, making the compound a relevant subject for modern research.

In agrochemical applications, the compound's thiadiazole moiety has been linked to herbicidal and fungicidal activities. This is particularly relevant given the increasing global focus on crop protection and food security. Researchers are investigating its potential as a lead compound for developing next-generation pesticides with improved efficacy and environmental safety.

The compound's N-(thiophen-2-yl)methyl group also opens doors to material science applications. Thiophene derivatives are widely used in organic electronics, such as OLEDs and conductive polymers. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

For those searching "How to synthesize 3-(1,2,5-thiadiazol-3-yloxy)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide?", the answer lies in multi-step organic synthesis involving amide coupling and heterocyclic ring formation. Detailed protocols are available in peer-reviewed journals, highlighting the compound's synthetic accessibility and scalability.

In conclusion, 3-(1,2,5-thiadiazol-3-yloxy)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide (CAS No. 2319640-31-6) represents a multifaceted molecule with vast potential across pharmaceuticals, agrochemicals, and material science. Its unique structure and diverse applications make it a compelling subject for ongoing and future research endeavors.